Cas no 54225-34-2 (bis-(4-trityl-phenyl)-diazene-N-oxide)

bis-(4-trityl-phenyl)-diazene-N-oxide structure
54225-34-2 structure
Product Name:bis-(4-trityl-phenyl)-diazene-N-oxide
CAS No:54225-34-2
MF:C16H19N
MW:225.328764200211
CID:3048085
PubChem ID:19861087
Update Time:2025-04-21

bis-(4-trityl-phenyl)-diazene-N-oxide Chemical and Physical Properties

Names and Identifiers

    • bis-(4-trityl-phenyl)-diazene-N-oxide
    • 4,4'-Ditritylazoxybenzol;Bis-(4-trityl-phenyl)-diazen-N-oxid;p-Azoxytetraphenyl-methan;p,p'-Ditritylazoxybenzol;4.4'-Ditrityl-azoxybenzol;4.4'-Bis-triphenylmethyl-azoxybenzol;
    • 54225-34-2
    • SCHEMBL5221334
    • I(3)-Methyl-I(3)-phenylbenzenepropanamine
    • DTXSID101292334
    • Inchi: 1S/C16H19N/c1-16(12-13-17,14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11H,12-13,17H2,1H3
    • InChI Key: VDNCFSRUOQYMHU-UHFFFAOYSA-N
    • SMILES: NCCC(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 257.12400
  • Monoisotopic Mass: 225.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 51.32000
  • LogP: 4.34230
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